Cas no 14370-74-2 (2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one)

• Product Name: 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one
• CAS No: 14370-74-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00666374
• CID: 192681
• PubChem ID: 84394
• Update Time: 2025-07-24

2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-hydroxy-, ethyl ester
• 2-Carbethoxy-3-hydroxyindol
• 3-Hydroxy-indol-2-carbonsaeure-aethylester
• 3-hydroxy-indole-2-carboxylic acid ethyl ester
• EINECS 238-341-4
• ethyl 3-hydroxyindole-2-carboxylate
• Indoxyl-2-carbonsaeureethylester od. 3-Oxoindolin-2-carabonsaeureethylester
• 3-Hydroxy-1H-indole-2-carboxylic acid ethyl ester
• Indoxylic acid ethyl ester
• ETHYL 3-HYDROXY-1H-INDOLE-2-CARBOXYLATE
• P78N9DMB4E
• ethyl 3-hydroxylindole-2-carboxylate
• AKOS033222387
• EN300-25368
• BB 0257331
• Z210803604
• CS-D0362
• BS-15391
• XSHRJOVZKKCTIU-UHFFFAOYSA-N
• SCHEMBL7534562
• FT-0694992
• 14370-74-2
• MFCD00666374
• 2-[ethoxy(hydroxy)methylidene]-2,3-dihydro-1H-indol-3-one
• 1356783-40-8
• AKOS009099786
• 2-(Ethoxy(hydroxy)methylene)indolin-3-one
• DTXSID40162499
• NS00054073
• AB06708
• 1H-Indole-2-carboxylic acid, 3-hydroxy-, ethyl ester
• DTXCID9084990
• 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one

• MDL： MFCD00666374
• Inchi： 1S/C11H11NO3/c1-2-15-11(14)9-10(13)7-5-3-4-6-8(7)12-9/h3-6,12-13H,2H2,1H3
• InChI Key： XSHRJOVZKKCTIU-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.326
• Melting Point: NA
• Boiling Point: 369.5±22.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.656
• PSA: 62.32000
• LogP: 2.05020
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one

Introduction to 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one (CAS No. 14370-74-2)

2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one, identified by its Chemical Abstracts Service (CAS) number 14370-74-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivative class, a structural motif widely recognized for its biological activity and pharmacological relevance. The unique arrangement of functional groups in its molecular framework positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one features a fused indole ring system with an ethoxy and hydroxymethylidene substituent at the 2-position, contributing to its distinctive chemical properties. This configuration not only influences its reactivity but also its potential interactions with biological targets. The presence of these functional groups makes it an intriguing subject for synthetic modifications aimed at enhancing its pharmacological profile.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including inflammation, oxidative stress, and enzyme inhibition. The structural features of 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one align well with these areas of research, suggesting that it may exhibit similar bioactivities or even novel ones upon further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The indole core is well-documented for its ability to interact with biological macromolecules such as proteins and enzymes. By leveraging this scaffold, researchers can design molecules that specifically target disease-causing pathways. The ethoxy and hydroxymethylidene groups provide additional sites for chemical modification, allowing for the creation of derivatives with tailored properties.

Recent studies have begun to explore the pharmacological potential of 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one and related indole derivatives. For instance, research has indicated that certain indole-based compounds can inhibit the activity of enzymes involved in inflammatory responses. This suggests that 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one may have therapeutic applications in conditions characterized by excessive inflammation, such as autoimmune diseases or chronic inflammatory disorders.

The synthesis of 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to access such heterocyclic compounds with high precision. Modern synthetic approaches often involve multi-step reactions that carefully construct the indole core while introducing the desired functional groups at specific positions. These methodologies ensure that the final product retains the necessary properties for biological evaluation.

The pharmacokinetic properties of 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one are also critical considerations in its development as a potential therapeutic agent. Factors such as solubility, stability, and metabolic clearance can significantly impact its efficacy and safety profile. Computational modeling and experimental studies are employed to predict and assess these properties before moving into preclinical testing. This holistic approach ensures that promising candidates like 2-ethoxy(hydroxy)methylidene-2,3-dihydro-1H-indol-3-one are thoroughly evaluated before being considered for further development.

In conclusion, 2-Ethoxy(hydroxy)methylidene - 2 , 3 - dihydro - 1 H - indol - 3 - one (CAS No. 14370 - 74 - 2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivities make it an attractive candidate for further investigation into drug discovery efforts aimed at addressing various diseases and conditions.